Cas no 77691-67-9 (2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile)

• Product Name: 2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile
• CAS No: 77691-67-9
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 1788401
• PubChem ID: 4613256
• Update Time: 2025-08-03

2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-acetonitrile, 4-phenyl-
• 2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile
• EN300-176709
• Z276114286
• 4-phenyl-1,2,4-triazol-3-ylacetonitrile
• CDA69167
• 77691-67-9
• SCHEMBL11745358
• AKOS003627116
• 2-(4-phenyl-1,2,4-triazol-3-yl)acetonitrile

• Inchi： 1S/C10H8N4/c11-7-6-10-13-12-8-14(10)9-4-2-1-3-5-9/h1-5,8H,6H2
• InChI Key： RRPFZMYBUYBHOY-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1CC#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.074896272g/mol
• Monoisotopic Mass: 184.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-phenyl-4H-1,2,4-triazol-3-yl)acetonitrile

4H-1,2,4-Triazole-3-acetonitrile, 4-phenyl- (CAS 77691-67-9): A Versatile Heterocyclic Compound with Broad Applications

In the realm of heterocyclic chemistry, 4H-1,2,4-Triazole-3-acetonitrile, 4-phenyl- (CAS 77691-67-9) stands out as a compound of significant interest to researchers and industrial chemists alike. This triazole derivative combines the unique properties of both the triazole ring and phenyl group, making it a valuable building block in various chemical syntheses. With the growing demand for specialty chemicals in pharmaceuticals, agrochemicals, and materials science, understanding this compound's characteristics and applications has become increasingly important.

The molecular structure of 4-phenyl-4H-1,2,4-triazole-3-acetonitrile features a 1,2,4-triazole core substituted at the 4-position with a phenyl group and at the 3-position with an acetonitrile moiety. This particular arrangement contributes to its unique chemical reactivity and makes it an excellent intermediate for the synthesis of more complex molecules. Recent trends in green chemistry have highlighted the importance of such efficient intermediates that can reduce synthetic steps and minimize waste generation.

One of the most significant applications of CAS 77691-67-9 lies in pharmaceutical research. The triazole scaffold is known for its bioisosteric properties, often serving as a replacement for various functional groups in drug design. Researchers are particularly interested in how the 4-phenyl substitution might influence biological activity, especially in the development of new antimicrobial agents and enzyme inhibitors. The compound's potential in addressing antibiotic resistance, a major global health concern, makes it particularly relevant in current medicinal chemistry studies.

Beyond pharmaceuticals, 4H-1,2,4-Triazole-3-acetonitrile, 4-phenyl- finds utility in agrochemical formulations. The triazole derivatives have demonstrated effectiveness in plant protection products, and the phenyl substitution in this particular compound may offer enhanced stability or bioavailability. With the agricultural sector facing challenges from climate change and the need for more sustainable crop protection solutions, research into novel triazole-based agrochemicals has gained momentum.

The material science applications of 4-phenyl-4H-1,2,4-triazole-3-acetonitrile are equally noteworthy. The compound's ability to participate in various polymerization reactions makes it valuable for creating specialty polymers with tailored properties. In the era of advanced materials for electronics, energy storage, and nanotechnology, such building blocks are in high demand. The compound's potential in developing organic semiconductors or coordination polymers is particularly exciting for researchers working on next-generation materials.

Synthetic accessibility is another advantage of CAS 77691-67-9. The compound can be prepared through relatively straightforward organic synthesis routes, making it commercially viable for large-scale production. Current research focuses on optimizing these synthetic protocols to align with green chemistry principles, reducing solvent use, and improving atom economy. These developments are crucial as the chemical industry moves toward more sustainable practices.

The physicochemical properties of 4H-1,2,4-Triazole-3-acetonitrile, 4-phenyl- contribute significantly to its versatility. Its moderate solubility in common organic solvents facilitates various chemical transformations, while the presence of both hydrogen bond acceptors and π-electron systems enables diverse molecular interactions. These characteristics are particularly valuable in crystal engineering and supramolecular chemistry, where precise control over molecular assembly is required.

Market analysis indicates growing demand for triazole derivatives like 77691-67-9, driven by expanding applications in multiple industries. The compound's role as a precursor for various high-value chemicals positions it favorably in the specialty chemicals market. With increasing investment in pharmaceutical R&D and advanced materials, the importance of such building blocks is expected to rise in the coming years.

Quality control and analytical characterization of 4-phenyl-4H-1,2,4-triazole-3-acetonitrile are essential aspects of its commercial production. Modern techniques such as HPLC, NMR spectroscopy, and mass spectrometry ensure the compound meets the stringent purity requirements for various applications. These analytical methods also support research into the compound's structure-activity relationships, which is crucial for its optimization in different uses.

Looking ahead, the future of 4H-1,2,4-Triazole-3-acetonitrile, 4-phenyl- appears promising. Ongoing research explores its potential in emerging fields like metal-organic frameworks (MOFs), bioconjugation chemistry, and catalysis. The compound's versatility ensures it will remain relevant as new applications continue to be discovered. For researchers and industry professionals seeking reliable chemical intermediates with diverse functionality, this triazole derivative represents an excellent choice.

In conclusion, CAS 77691-67-9 exemplifies the importance of heterocyclic compounds in modern chemistry. Its balanced combination of reactivity, stability, and functionality makes it valuable across multiple disciplines. As scientific understanding of triazole chemistry deepens and new applications emerge, 4-phenyl-4H-1,2,4-triazole-3-acetonitrile will likely play an increasingly significant role in addressing various technological and health-related challenges.